Cas no 114838-46-9 (3-(2-phenylethyl)-1-benzothiophene)

3-(2-phenylethyl)-1-benzothiophene structure
114838-46-9 structure
Product Name:3-(2-phenylethyl)-1-benzothiophene
CAS No:114838-46-9
MF:C16H14S
MW:238.347362995148
CID:2613389
PubChem ID:15645535
Update Time:2025-04-21

3-(2-phenylethyl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

    • 3-(2-phenylethyl)-1-benzothiophene
    • DTXSID60576236
    • 114838-46-9
    • Inchi: 1S/C16H14S/c1-2-6-13(7-3-1)10-11-14-12-17-16-9-5-4-8-15(14)16/h1-9,12H,10-11H2
    • InChI Key: XWRUHVYFDVKKGZ-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC1=2)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 238.08162162Da
  • Monoisotopic Mass: 238.08162162Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 28.2Ų
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